5-Fluoroorotic acid

• CAS No.: 703-95-7
• Product Name: 5-Fluoroorotic acid
• Molecular Formula: C5H3FN2O4
• Molecular Weight: 174.09 g/mol
• IUPAC Name: 5-fluoro-2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• Standard InChI: InChI=1S/C5H3FN2O4/c6-1-2(4(10)11)7-5(12)8-3(1)9/h(H,10,11)(H2,7,8,9,12)
• Standard InChIKey: SEHFUALWMUWDKS-UHFFFAOYSA-N
• SMILES: C1(=C(NC(=O)NC1=O)C(=O)O)F
• Canonical SMILES: C1(=C(NC(=O)NC1=O)C(=O)O)F
• Appearance: Solid powder
• Description: 5-Fluoroorotic acid is an inhibitor of thymidylate synthase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5-fluoroorotic acid; fluoroorotic acid
• Reference: 1: Nguyen KT, Ho QN, Do LTBX, Mai LTD, Pham DN, Tran HTT, Le DH, Nguyen HQ, Tran VT. A new and efficient approach for construction of uridine/uracil auxotrophic mutants in the filamentous fungus Aspergillus oryzae using Agrobacterium tumefaciens-mediated transformation. World J Microbiol Biotechnol. 2017 Jun;33(6):107. doi: 10.1007/s11274-017-2275-9. Epub 2017 May 2. PubMed PMID: 28466303.; 2: Tani S, Yuki S, Kunitake E, Sumitani JI, Kawaguchi T. Dipeptidyl peptidase IV is involved in the cellulose-responsive induction of cellulose biomass-degrading enzyme genes in Aspergillus aculeatus. Biosci Biotechnol Biochem. 2017 Jun;81(6):1227-1234. doi: 10.1080/09168451.2017.1295800. Epub 2017 Mar 14. PubMed PMID: 28290772.; 3: Sheng L, Kovács K, Winzer K, Zhang Y, Minton NP. Development and implementation of rapid metabolic engineering tools for chemical and fuel production in Geobacillus thermoglucosidasius NCIMB 11955. Biotechnol Biofuels. 2017 Jan 3;10:5. doi: 10.1186/s13068-016-0692-x. eCollection 2017. PubMed PMID: 28066509; PubMed Central PMCID: PMC5210280.; 4: Toh-E A, Ohkusu M, Shimizu K, Takahashi-Nakaguchi A, Kawamoto S, Ishiwada N, Watanabe A, Kamei K. Putative orotate transporter of Cryptococcus neoformans, Oat1, is a member of the NCS1/PRT transporter super family and its loss causes attenuation of virulence. Curr Genet. 2017 Aug;63(4):697-707. doi: 10.1007/s00294-016-0672-5. Epub 2016 Dec 23. PubMed PMID: 28011993.; 5: Han D, Xu Z. Development of a pyrE-based selective system for Thermotoga sp. strain RQ7. Extremophiles. 2017 Mar;21(2):297-306. doi: 10.1007/s00792-016-0902-2. Epub 2016 Dec 7. PubMed PMID: 27928679.; 6: Banerjee D, Umland TC, Panepinto JC. De Novo Pyrimidine Biosynthesis Connects Cell Integrity to Amphotericin B Susceptibility in Cryptococcus neoformans. mSphere. 2016 Nov 16;1(6). pii: e00191-16. eCollection 2016 Nov-Dec. PubMed PMID: 27904878; PubMed Central PMCID: PMC5112334.; 7: Cam HP, Whitehall S. Reporter Gene Silencing Assays in Fission Yeast. Cold Spring Harb Protoc. 2016 Oct 3;2016(10):pdb.prot091512. doi: 10.1101/pdb.prot091512. PubMed PMID: 27698241.; 8: Nakazawa T, Tsuzuki M, Irie T, Sakamoto M, Honda Y. Marker recycling via 5-fluoroorotic acid and 5-fluorocytosine counter-selection in the white-rot agaricomycete Pleurotus ostreatus. Fungal Biol. 2016 Sep;120(9):1146-55. doi: 10.1016/j.funbio.2016.06.011. Epub 2016 Jul 2. PubMed PMID: 27567720.; 9: Ito T, Gong C, Kawamoto J, Kurihara T. Development of a versatile method for targeted gene deletion and insertion by using the pyrF gene in the psychrotrophic bacterium, Shewanella livingstonensis Ac10. J Biosci Bioeng. 2016 Dec;122(6):645-651. doi: 10.1016/j.jbiosc.2016.06.004. Epub 2016 Jul 9. PubMed PMID: 27401770.; 10: Lipscomb GL, Conway JM, Blumer-Schuette SE, Kelly RM, Adams MW. A Highly Thermostable Kanamycin Resistance Marker Expands the Tool Kit for Genetic Manipulation of Caldicellulosiruptor bescii. Appl Environ Microbiol. 2016 Jun 30;82(14):4421-8. doi: 10.1128/AEM.00570-16. Print 2016 Jul 15. PubMed PMID: 27208106; PubMed Central PMCID: PMC4959222.; 11: Rugbjerg P, Genee HJ, Jensen K, Sarup-Lytzen K, Sommer MO. Molecular Buffers Permit Sensitivity Tuning and Inversion of Riboswitch Signals. ACS Synth Biol. 2016 Jul 15;5(7):632-8. doi: 10.1021/acssynbio.5b00213. Epub 2016 May 3. PubMed PMID: 27138234; PubMed Central PMCID: PMC4949582.; 12: Zhang C, She Q, Bi H, Whitaker RJ. The apt/6-Methylpurine Counterselection System and Its Applications in Genetic Studies of the Hyperthermophilic Archaeon Sulfolobus islandicus. Appl Environ Microbiol. 2016 May 2;82(10):3070-81. doi: 10.1128/AEM.00455-16. Print 2016 May 15. PubMed PMID: 26969706; PubMed Central PMCID: PMC4959068.; 13: Kurniyati K, Li C. pyrF as a Counterselectable Marker for Unmarked Genetic Manipulations in Treponema denticola. Appl Environ Microbiol. 2015 Dec 18;82(4):1346-52. doi: 10.1128/AEM.03704-15. PubMed PMID: 26682856; PubMed Central PMCID: PMC4751821.; 14: Iwakuma H, Koyama Y, Miyachi A, Nasukawa M, Matsumoto H, Yano S, Ogihara J, Kasumi T. Generation of a glucose de-repressed mutant of Trichoderma reesei using disparity mutagenesis. Biosci Biotechnol Biochem. 2016;80(3):486-92. doi: 10.1080/09168451.2015.1104236. Epub 2015 Nov 5. PubMed PMID: 26540299.; 15: Huang YW, Chang YC, Diaz-Avalos R, King CY. W8, a new Sup35 prion strain, transmits distinctive information with a conserved assembly scheme. Prion. 2015;9(3):207-27. doi: 10.1080/19336896.2015.1039217. PubMed PMID: 26038983; PubMed Central PMCID: PMC4601305.; 16: de Medeiros AS, Hoffman CS. A yeast-based high-throughput screen for modulators of phosphodiesterase activity. Methods Mol Biol. 2015;1294:181-90. doi: 10.1007/978-1-4939-2537-7_14. PubMed PMID: 25783886.; 17: Groom J, Chung D, Young J, Westpheling J. Heterologous complementation of a pyrF deletion in Caldicellulosiruptor hydrothermalis generates a new host for the analysis of biomass deconstruction. Biotechnol Biofuels. 2014 Sep 16;7(1):132. doi: 10.1186/s13068-014-0132-8. eCollection 2014. PubMed PMID: 25254074; PubMed Central PMCID: PMC4172971.; 18: Cuellar A, Alcolea Palafox M, Rastogi VK, Kiefer W, Schlücker S, Rathor SK. FT-IR and FT-Raman spectra of 5-fluoroorotic acid with solid state simulation by DFT methods. Spectrochim Acta A Mol Biomol Spectrosc. 2014 Nov 11;132:430-45. doi: 10.1016/j.saa.2014.04.107. Epub 2014 Apr 30. PubMed PMID: 24887505.; 19: Du Y, Xie G, Yang C, Fang B, Chen H. Construction of brewing-wine Aspergillus oryzae pyrG- mutant by pyrG gene deletion and its application in homology transformation. Acta Biochim Biophys Sin (Shanghai). 2014 Jun;46(6):477-83. doi: 10.1093/abbs/gmu022. Epub 2014 Apr 16. PubMed PMID: 24742431.; 20: Urayama S, Fukuhara T, Moriyama H, Toh-E A, Kawamoto S. Heterologous expression of a gene of Magnaporthe oryzae chrysovirus 1 strain A disrupts growth of the human pathogenic fungus Cryptococcus neoformans. Microbiol Immunol. 2014 May;58(5):294-302. doi: 10.1111/1348-0421.12148. PubMed PMID: 24641700.
• PubChem Compound: 69711
• Last Modified: Nov 11 2021